Cas no 145069-53-0 (4-ethynyl-2-fluoro-1-methylbenzene)

• Product Name: 4-ethynyl-2-fluoro-1-methylbenzene
• CAS No: 145069-53-0
• MF: C₉H₇F
• MW: 134.150285959244
• CID: 101898
• PubChem ID: 22112316
• Update Time: 2025-04-18

4-ethynyl-2-fluoro-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,4-ethynyl-2-fluoro-1-methyl-
• 4-ethynyl-2-fluoro-1-methylbenzene
• 2-fluoro-4-ethynyltoluene
• 3-Fluoro-4-methylphenylacetylene
• 4-ethynyl-2-fluoro-1-methyl-benzene
• Benzene,4-ethynyl-2-fluoro-1-methyl
• Benzene, 4-ethynyl-2-fluoro-1-methyl- (9CI)
• AKOS010651473
• SY312597
• A18209
• Benzene, 4-ethynyl-2-fluoro-1-methyl-
• 145069-53-0
• MFCD08703466
• A1-12693
• 4-Ethynyl-2-fluorotoluene
• EN300-1254853
• JZWXECJEVNUTPL-UHFFFAOYSA-N
• DTXSID90622513
• SCHEMBL7857630
• DB-263057

• MDL： MFCD08703466
• Inchi： 1S/C9H7F/c1-3-8-5-4-7(2)9(10)6-8/h1,4-6H,2H3
• InChI Key： JZWXECJEVNUTPL-UHFFFAOYSA-N
• SMILES： FC1C=C(C#C)C=CC=1C

Computed Properties

• Exact Mass: 134.05300
• Monoisotopic Mass: 134.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.04
• Boiling Point: 168.4°C at 760 mmHg
• Flash Point: 46.9°C
• Refractive Index: 1.511
• PSA: 0.00000
• LogP: 2.11540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes